Cas no 2649072-17-1 (2-{3-(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidocyclobutyl}acetic acid)

• Product Name: 2-{3-(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidocyclobutyl}acetic acid
• CAS No: 2649072-17-1
• MF: C₂₆H₂₈N₂O₅
• MW: 448.510927200317
• CID: 6300970
• PubChem ID: 165511168
• Update Time: 2025-07-21

2-{3-(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidocyclobutyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{3-(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidocyclobutyl}acetic acid
• 2-{3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutaneamido]cyclobutyl}acetic acid
• 2649072-17-1
• 2649067-38-7
• 2-{3-[(1s,3s)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutaneamido]cyclobutyl}acetic acid
• 2172267-03-5
• EN300-1559399
• 2-{3-[(1r,3r)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutaneamido]cyclobutyl}acetic acid
• EN300-1559401
• EN300-1559400

• Inchi： 1S/C26H28N2O5/c29-24(30)11-15-9-17(10-15)27-25(31)16-12-18(13-16)28-26(32)33-14-23-21-7-3-1-5-19(21)20-6-2-4-8-22(20)23/h1-8,15-18,23H,9-14H2,(H,27,31)(H,28,32)(H,29,30)
• InChI Key： NKTWOEMEXCLSPM-UHFFFAOYSA-N
• SMILES： O=C(C1CC(C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC1CC(CC(=O)O)C1

Computed Properties

• Exact Mass: 448.19982200g/mol
• Monoisotopic Mass: 448.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 723
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 105Ų

Additional information on 2-{3-(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidocyclobutyl}acetic acid

Introduction to 2-{3-(1R,3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidocyclobutyl}acetic Acid (CAS No. 2649072-17-1)

2-{3-(1R,3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidocyclobutyl}acetic acid, identified by its Chemical Abstracts Service (CAS) number 2649072-17-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate stereochemistry and functional group complexity, making it a promising candidate for further exploration in drug discovery and development.

The molecular structure of 2-{3-(1R,3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidocyclobutyl}acetic acid features a cyclobutane core appended with an amino group that is further modified by a methoxycarbonyl moiety derived from fluorene. This unique arrangement not only contributes to the compound's distinct physicochemical properties but also opens up possibilities for diverse biological interactions. The presence of the fluorene group, in particular, has been associated with enhanced metabolic stability and improved pharmacokinetic profiles in previous studies.

In recent years, there has been a surge in research focused on developing novel therapeutics that leverage the potential of complex molecular architectures. The compound CAS No. 2649072-17-1 exemplifies this trend, as its design incorporates elements that are known to enhance binding affinity and selectivity towards biological targets. Specifically, the cyclobutane scaffold is often employed in drug design due to its ability to mimic natural amino acid residues and facilitate optimal interactions within protein binding pockets.

One of the most compelling aspects of 2-{3-(1R,3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidocyclobutyl}acetic acid is its stereochemical configuration. The (1R,3R) arrangement of the cyclobutane ring suggests that this compound may exhibit enantioselective interactions with biological targets, which is a critical factor in modern drug development. Enantiopure compounds are often preferred in pharmaceutical applications due to their improved efficacy and reduced risk of adverse effects compared to racemic mixtures.

The fluorene moiety attached to the methoxycarbonyl group not only contributes to the compound's structural complexity but also offers potential advantages in terms of solubility and bioavailability. Fluorene derivatives have been widely studied for their ability to enhance membrane permeability and improve oral bioavailability, making them attractive candidates for drug development. Additionally, the methoxycarbonyl group serves as a protecting group for the amino function, allowing for further chemical modifications if needed during synthetic pathways.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of complex molecules with greater accuracy. By leveraging molecular modeling techniques such as molecular dynamics simulations and quantum mechanical calculations, scientists can gain insights into how CAS No. 2649072-17-1 might interact with various biological targets. These computational studies have already identified potential binding sites on proteins that could be targeted by this compound, paving the way for further experimental validation.

In vitro studies have begun to explore the pharmacological profile of 2-{3-(1R,3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidocyclobutyl}acetic acid, focusing on its interactions with enzymes and receptors relevant to human health. Preliminary results suggest that this compound exhibits promising activity against certain therapeutic targets, although more extensive testing is required to fully elucidate its mechanism of action and potential therapeutic applications. The combination of structural features such as the cyclobutane core and fluorene derivative makes this molecule a fascinating subject for further investigation.

The synthesis of CAS No. 2649072-17-1 represents a significant achievement in synthetic organic chemistry, showcasing the ability to construct complex molecules with high precision. The synthetic route involves multiple steps, including stereoselective reactions that ensure the correct configuration of the cyclobutane ring. Each step has been carefully optimized to maximize yield and purity, ensuring that subsequent biological testing is performed on high-quality material.

As research continues to uncover new therapeutic targets and mechanisms, compounds like 2-{3-(1R,3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidocyclobutyl}acetic acid are poised to play a crucial role in next-generation drug development. Their unique structural features offer opportunities for innovation across multiple therapeutic areas, including oncology, inflammation, and central nervous system disorders. The ongoing exploration of this compound underscores the importance of investing in fundamental research and advanced synthetic methodologies.

The future prospects for CAS No. 2649072-17-1 are bright, with several avenues for further exploration remaining open. Investigating its pharmacokinetic properties will be essential to determine its suitability for clinical translation, while additional structural modifications may enhance its biological activity or reduce potential side effects. Collaborative efforts between synthetic chemists and biologists will be key to unlocking the full potential of this promising molecule.